Cas no 2228319-59-1 (2,2-dimethyl-3-(piperidin-4-yl)butan-1-ol)

• Product Name: 2,2-dimethyl-3-(piperidin-4-yl)butan-1-ol
• CAS No: 2228319-59-1
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6355261
• PubChem ID: 165616258
• Update Time: 2025-10-30

2,2-dimethyl-3-(piperidin-4-yl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(piperidin-4-yl)butan-1-ol
• 2228319-59-1
• EN300-1812401

• Inchi： 1S/C11H23NO/c1-9(11(2,3)8-13)10-4-6-12-7-5-10/h9-10,12-13H,4-8H2,1-3H3
• InChI Key： XFBQKUKNFNHUKP-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(C)C1CCNCC1

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 2,2-dimethyl-3-(piperidin-4-yl)butan-1-ol

Comprehensive Overview of 2,2-dimethyl-3-(piperidin-4-yl)butan-1-ol (CAS No. 2228319-59-1)

2,2-dimethyl-3-(piperidin-4-yl)butan-1-ol, with the CAS number 2228319-59-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatile applications in drug discovery and material science. The unique structural features of this molecule, including the piperidin-4-yl moiety and the 2,2-dimethyl substitution, contribute to its distinct physicochemical properties and potential biological activities.

In recent years, the demand for piperidine-based compounds has surged due to their role as key intermediates in the synthesis of bioactive molecules. Researchers have particularly focused on 2,2-dimethyl-3-(piperidin-4-yl)butan-1-ol for its potential applications in central nervous system (CNS) therapeutics. The compound's ability to modulate specific receptors or enzymes makes it a promising candidate for further investigation in neurological disorders, a topic that aligns with current health and wellness trends.

The synthesis of CAS 2228319-59-1 involves multi-step organic reactions, often starting from readily available piperidine precursors. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to ensure the purity and structural integrity of the final product. These analytical methods are critical for meeting the stringent quality standards required in pharmaceutical applications, a concern frequently raised by industry professionals and research scientists in online forums and discussions.

One of the most searched questions related to this compound is: "What are the potential applications of 2,2-dimethyl-3-(piperidin-4-yl)butan-1-ol in drug development?" Preliminary studies suggest that the molecule's unique scaffold could serve as a building block for neuroprotective agents or cognitive enhancers, areas of intense interest in the aging population sector. However, comprehensive clinical data is still needed to validate these hypotheses, a gap that current research aims to address.

From a green chemistry perspective, the production of 2228319-59-1 has evolved to incorporate more sustainable practices. Modern synthetic routes emphasize atom economy and reduced waste generation, reflecting the growing emphasis on environmentally friendly synthesis in the chemical industry. This aligns with the increasing public awareness of sustainable manufacturing, a topic that frequently trends in scientific communities and industry publications.

The structure-activity relationship (SAR) of 2,2-dimethyl-3-(piperidin-4-yl)butan-1-ol continues to be an active area of investigation. Computational chemistry approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, are being employed to predict its interactions with biological targets. These in silico methods have become increasingly popular among researchers seeking to optimize lead compounds, as evidenced by the rising number of related searches in academic databases.

In the context of intellectual property, several patents have been filed covering various derivatives and applications of piperidine-containing compounds, including CAS 2228319-59-1. This highlights the commercial potential of this chemical entity and explains why it frequently appears in patent literature searches conducted by pharmaceutical companies and research institutions.

Quality control remains paramount when working with 2,2-dimethyl-3-(piperidin-4-yl)butan-1-ol. The compound's stability profile and storage conditions are common topics of inquiry among laboratory technicians and quality assurance specialists. Proper handling procedures, including protection from moisture and extreme temperatures, are essential to maintain the integrity of this sensitive material.

Looking ahead, the future of 2228319-59-1 research appears promising. With advances in high-throughput screening technologies and combinatorial chemistry, scientists are better equipped than ever to explore the full potential of this intriguing molecule. The compound's versatility positions it as a valuable asset in the ongoing quest for novel therapeutic agents and functional materials, making it a subject of enduring interest in both academic circles and industrial R&D departments.